N-(3,4-dimethoxyphenethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-methylfuro[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H20N2O4/c1-12-4-6-15-14(21-12)11-18(25-15)19(22)20-9-8-13-5-7-16(23-2)17(10-13)24-3/h4-7,10-11H,8-9H2,1-3H3,(H,20,22)
• InChI Key: SAAYSURCUMAJSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-(3,4-dimethoxyphenethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide, also known as DMPEA-FP, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study on the synthesis and pharmacological activity of related compounds demonstrated the potential of certain structures for antidepressant and nootropic activities. This suggests the chemical backbone similar to N-(3,4-dimethoxyphenethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide could be explored for central nervous system (CNS) applications (Asha B. Thomas et al., 2016).

Material Science Applications

• Research into new polyamides based on aromatic diamines and carboxylic acids suggests potential applications in polymer science, where derivatives of the compound could contribute to the development of novel materials with specific properties (K. Faghihi & Zohreh Mozaffari, 2008).

Novel Therapeutic Agents

• Another study explored the synthesis of novel compounds derived from visnaginone and khellinone, showing potential as anti-inflammatory and analgesic agents. This highlights the therapeutic research applications of complex molecules that share similar structural motifs with this compound (A. Abu‐Hashem et al., 2020).

Conversion and Application in Synthesis

• A method for converting carboxy groups into other functional groups offers insights into chemical synthesis techniques that could be applied to modify or enhance the properties of compounds like this compound, potentially expanding its application in medicinal chemistry or materials science (Souhila Oudir et al., 2006).

Electrochromic and Photoluminescent Materials

• The development of aromatic polyamides with pendent units related to the compound's structure shows promise in creating materials with specific electrochromic and photoluminescent properties. This could lead to applications in sensors, displays, and other electronic devices (Cha-Wen Chang & Guey‐Sheng Liou, 2008).